Cas no 500587-45-1 (3,5-Dibromo-2-hydroxy-6-methylpyridine)

• Product Name: 3,5-Dibromo-2-hydroxy-6-methylpyridine
• CAS No: 500587-45-1
• MF: C₆H₅Br₂NO
• MW: 266.917999982834
• MDL: MFCD04066716
• CID: 877457
• PubChem ID: 285481
• Update Time: 2025-10-30

3,5-Dibromo-2-hydroxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-6-methylpyridin-2-ol
• 3,5-Dibromo-2-hydroxy-6-methylpyridine
• 3,5-dibromo-6-methyl-1H-pyridin-2-one
• 3,5-dibromo-6-methyl-2(1H)-Pyridinone
• KOBUELJRZDJHTE-UHFFFAOYSA-N
• 3,5-dibromo-6-methyl-2-pyridinol
• 3,5-DIBROMO-6-METHYLPYRIDIN-2(1H)-ONE
• AS-11109
• NSC-142461
• 3,5-dibromo-6-methyl-1,2-dihydropyridin-2-one
• DB-050218
• NSC142461
• F3099-5708
• AS-871/42482456
• SCHEMBL13249225
• AKOS000273261
• DTXSID80301325
• 2(1H)-Pyridinone, 3,5-dibromo-6-methyl-
• 3,5-dibromo-6-methyl-pyridin-2-ol
• 500587-45-1
• SCHEMBL1201473
• MFCD04066716

• MDL： MFCD04066716
• Inchi： 1S/C6H5Br2NO/c1-3-4(7)2-5(8)6(10)9-3/h2H,1H3,(H,9,10)
• InChI Key： KOBUELJRZDJHTE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(NC=1C)=O)Br

Computed Properties

• Exact Mass: 264.87400
• Monoisotopic Mass: 264.87379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 2.62060

3,5-Dibromo-2-hydroxy-6-methylpyridine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 3,5-Dibromo-2-hydroxy-6-methylpyridine

3,5-Dibromo-2-Hydroxy-6-Methylpyridine: A Comprehensive Overview

3,5-Dibromo-2-hydroxy-6-methylpyridine, with the CAS number 500587-45-1, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the pyridine family, a group of aromatic six-membered rings containing one nitrogen atom. The presence of bromine atoms at positions 3 and 5, a hydroxyl group at position 2, and a methyl group at position 6 makes it a unique derivative with distinct chemical properties. Recent studies have highlighted its potential applications in drug development, catalysis, and advanced materials.

The synthesis of 3,5-dibromo-2-hydroxy-6-methylpyridine involves a multi-step process that typically begins with the bromination of a pyridine derivative. Researchers have explored various bromination strategies, including electrophilic substitution and radical-mediated methods. A study published in the Journal of Organic Chemistry demonstrated that the use of N-bromosuccinimide (NBS) under specific conditions yields high purity of the compound. This method not only ensures efficient bromination but also minimizes side reactions, making it a preferred approach for large-scale production.

The physical and chemical properties of 3,5-dibromo-2-hydroxy-6-methylpyridine are critical for its applications. Its molecular weight is approximately 244.98 g/mol, and it has a melting point of around 180°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic reactions where precise control over solubility is required.

In terms of reactivity, 3,5-dibromo-2-hydroxy-6-methylpyridine is known for its ability to undergo nucleophilic substitution reactions due to the electron-withdrawing effects of the bromine atoms. A recent study in the field of medicinal chemistry utilized this property to synthesize bioactive derivatives with potential anti-inflammatory and antioxidant activities. The hydroxyl group at position 2 also plays a significant role in hydrogen bonding, which enhances the compound's ability to interact with biological molecules.

The application of 3,5-dibromo-2-hydroxy-6-methylpyridine in catalysis has been another area of active research. Scientists have reported its use as a ligand in transition metal-catalyzed reactions, such as Heck coupling and Suzuki-Miyaura cross-coupling. The bromine atoms serve as effective leaving groups, facilitating the formation of stable metal complexes. This has led to improved catalytic efficiency in various organic transformations.

In materials science, 3,5-dibromo-2-hydroxy-6-methylpyridine has shown promise as a precursor for functional materials such as conductive polymers and coordination polymers. Its ability to form stable coordination bonds with metal ions makes it an ideal candidate for constructing porous frameworks with potential applications in gas storage and separation.

The environmental impact and safety profile of 3,5-dibromo-2-hydroxy-6-methylpyridine are also areas of concern. While it is not classified as a hazardous substance under current regulations, proper handling and disposal procedures are recommended to minimize environmental risks. Ongoing research aims to develop greener synthesis methods that reduce waste generation and energy consumption.

In conclusion, 3,5-dibromo-2-hydroxy-6-methylpyridine is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers in organic chemistry, catalysis, and materials science. As new studies continue to emerge, this compound is expected to play an even more significant role in advancing technological innovations.